2-(4-((4-(furan-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)-N-phenethylacetamide oxalate

• IUPAC Name: 2-[4-[[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]-N-(2-phenylethyl)acetamide;oxalic acid
• InChI: InChI=1S/C22H26N4O2S.C2H2O4/c27-21(23-9-8-18-5-2-1-3-6-18)15-25-10-12-26(13-11-25)16-22-24-19(17-29-22)20-7-4-14-28-20;3-1(4)2(5)6/h1-7,14,17H,8-13,15-16H2,(H,23,27);(H,3,4)(H,5,6)
• InChI Key: JUBZOKPMRMDTCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC(=CS2)C3=CC=CO3)CC(=O)NCCC4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C24H28N4O6S
• Molecular Weight: 500.6 g/mol

Description

This compound contains several functional groups including a furan ring, a thiazole ring, a piperazine ring, and an acetamide group. These groups are common in many pharmaceutical compounds and could potentially exhibit a variety of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the thiazole ring could be formed through a condensation reaction involving a thiol and a nitrile. The piperazine ring could be formed through a reaction involving a dicarbonyl compound and ethylenediamine.

Molecular Structure Analysis

The compound contains several heterocyclic rings (furan and thiazole), which are aromatic and thus contribute to the stability of the molecule. The piperazine ring is a saturated ring, which could contribute to the flexibility of the molecule.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the thiazole ring could undergo nucleophilic substitution reactions, and the acetamide group could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its functional groups. For example, the presence of the polar acetamide group could increase the compound’s solubility in water.

Scientific Research Applications

Antimicrobial Activities

Research into azole derivatives, including those structurally related to the compound , has demonstrated their efficacy in antimicrobial applications. A study explored the synthesis and antimicrobial activities of azole derivatives, highlighting their potential against various microorganisms. These compounds, derived from furan-2-carbohydrazide, have shown significant activity, suggesting the potential of 2-(4-((4-(furan-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)-N-phenethylacetamide oxalate in similar contexts (Başoğlu et al., 2013).

Antidepressant and Antianxiety Properties

The development of novel derivatives for pharmacological evaluation has included compounds with structural elements akin to our compound of interest. One such study synthesized derivatives that were tested for antidepressant and antianxiety activities, displaying promising results in behavioral tests on albino mice. This research indicates the potential for derivatives of the compound to be developed into treatments for depression and anxiety disorders (Kumar et al., 2017).

Anticancer and Antiangiogenic Effects

Another significant area of application is in the synthesis of thioxothiazolidin-4-one derivatives, which have been investigated for their anticancer and antiangiogenic properties. A series of these derivatives, incorporating elements similar to the furan and thiazole moieties of our compound, have demonstrated inhibitory effects on tumor growth and angiogenesis in mouse models, suggesting a pathway for the development of new anticancer therapies (Chandrappa et al., 2010).

Agrochemical Applications

Research has also extended into the agricultural sector, where novel furan/thiophene and piperazine-containing compounds have been synthesized and evaluated for fungicidal and herbicidal activities. These studies reveal the potential for such compounds to serve as bases for the development of new agrochemicals, offering effective solutions against plant fungi and weeds (Wang et al., 2015).

Energetic Material Development

Additionally, the synthesis of compounds based on furazan and oxadiazole rings, akin to elements present in our compound, has been explored for the development of insensitive energetic materials. These studies have focused on their application in explosives, demonstrating moderate thermal stabilities and insensitivity to impact and friction, pointing towards potential uses in safer explosive formulations (Yu et al., 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were designed as a pharmaceutical compound, it might interact with a specific biological target such as a protein or enzyme.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. It’s always important to handle chemical compounds with care and to follow appropriate safety protocols.

Future Directions

Future research on this compound could involve further exploration of its potential uses, such as in pharmaceuticals or materials science. Additionally, researchers could investigate methods to optimize its synthesis and to modify its structure to enhance its properties.